Cas no 88939-05-3 (6-Heptenethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester)

6-Heptenethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester structure
88939-05-3 structure
Product Name:6-Heptenethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester
CAS No:88939-05-3
MF:C11H18O2S
MW:214.324422359467
CID:619225
PubChem ID:15370062
Update Time:2025-04-19

6-Heptenethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 6-Heptenethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester
    • S-tert-butyl 3-oxohept-6-enethioate
    • 88939-05-3
    • DTXSID80572078
    • Inchi: 1S/C11H18O2S/c1-5-6-7-9(12)8-10(13)14-11(2,3)4/h5H,1,6-8H2,2-4H3
    • InChI Key: BLVWMMPQEALNRL-UHFFFAOYSA-N
    • SMILES: S(C(CC(CCC=C)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 214.10275099g/mol
  • Monoisotopic Mass: 214.10275099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 59.4Ų
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